Cas no 15933-07-0 (Ethyl 2-oxobutanoate)

Ethyl 2-oxobutanoate (CAS 141-97-9) is an organic ester with the molecular formula C6H10O3. It is a clear, colorless liquid with a fruity aroma, commonly used as a flavoring agent and intermediate in organic synthesis. The compound features a reactive keto group adjacent to an ester functionality, making it valuable for condensation reactions, such as the synthesis of heterocycles and pharmaceuticals. Its volatility and solubility in common organic solvents enhance its utility in laboratory and industrial applications. Ethyl 2-oxobutanoate is also employed in the production of fragrances and agrochemicals due to its ability to form derivatives with tailored properties. Proper handling requires standard safety precautions for flammable liquids.
Ethyl 2-oxobutanoate structure
Ethyl 2-oxobutanoate structure
Product name:Ethyl 2-oxobutanoate
CAS No:15933-07-0
MF:C6H10O3
MW:130.141802310944
MDL:MFCD03265336
CID:50261
PubChem ID:85195

Ethyl 2-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-oxobutanoate
    • Ethyl 3-oxobutanoate sodium salt
    • Ethyl acetoacetate sodium salt
    • ethyl 2-oxobutanoate(SALTDATA: FREE)
    • MDL: MFCD03265336
    • Inchi: 1S/C6H10O3.Na/c1-3-9-6(8)4-5(2)7;/h3-4H2,1-2H3;/q;+1
    • InChI Key: FJAKCEHATXBFJT-UHFFFAOYSA-N
    • SMILES: CCC(C(OCC)=O)=O

Computed Properties

  • Exact Mass: 130.06300
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Surface Charge: 0
  • Tautomer Count: 2

Experimental Properties

  • Density: 1.1066 (rough estimate)
  • Melting Point: 168 ºC (dec.)
  • Boiling Point: 162.05°C (estimate)
  • Refractive Index: 1.4730 (estimate)
  • PSA: 43.37000
  • LogP: 0.52860

Ethyl 2-oxobutanoate Security Information

Ethyl 2-oxobutanoate Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 2-oxobutanoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1369624-5g
Ethyl 2-oxobutanoate
15933-07-0 92%
5g
$32.00 2022-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1062962-10g
Ethyl 2-oxobutanoate
15933-07-0 95%
10g
¥312 2023-04-15
TRC
E925433-1g
Ethyl 2-oxobutanoate
15933-07-0
1g
$ 75.00 2022-06-05
Enamine
EN300-20844-10.0g
ethyl 2-oxobutanoate
15933-07-0 93%
10.0g
$93.0 2023-02-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1062962-5g
Ethyl 2-oxobutanoate
15933-07-0 95%
5g
¥146 2023-04-15
eNovation Chemicals LLC
Y1187020-25g
Ethyl 2-Oxobutanoate
15933-07-0 97%
25g
$135 2023-09-03
Ambeed
A103146-100g
Ethyl 2-oxobutanoate
15933-07-0 92%
100g
$231.0 2025-02-22
Ambeed
A1369624-500g
Ethyl 2-oxobutanoate
15933-07-0 96%
500g
$1145.00 2022-05-17
Apollo Scientific
OR904493-5g
Ethyl 2-oxobutanoate
15933-07-0 95%
5g
£90.00 2023-08-31
Ambeed
A103146-500g
Ethyl 2-oxobutanoate
15933-07-0 96%
500g
$1145.0 2024-07-21

Ethyl 2-oxobutanoate Production Method

Ethyl 2-oxobutanoate Related Literature

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Amadis Chemical Company Limited
(CAS:15933-07-0)Ethyl 2-oxobutanoate
A810022
Purity:99%/99%
Quantity:100g/500g
Price ($):286.0/1030.0